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Compound of Interest

Compound Name: Vinylethoxysilane

Cat. No.: B15472604

For Researchers, Scientists, and Drug Development Professionals

Vinylethoxysilane (VTES), a versatile organosilane, plays a crucial role in various scientific
applications, including as a coupling agent and a monomer in polymer synthesis. Its
bifunctional nature, possessing both a reactive vinyl group and hydrolytically sensitive ethoxy
groups, makes it a valuable reagent in the development of novel materials and
pharmaceuticals. However, its chemical reactivity also necessitates a thorough understanding
of its potential hazards and the implementation of rigorous safety protocols in a laboratory
setting. This guide provides an in-depth overview of the safe handling, storage, and emergency
procedures for vinylethoxysilane to ensure a secure research environment.

Physicochemical and Toxicological Profile

A comprehensive understanding of the intrinsic properties of a chemical is the foundation of its
safe handling. The following tables summarize the key physical, chemical, and toxicological
data for vinylethoxysilane.

Table 1: Physical and Chemical Properties of
Vinylethoxysilane
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Property Value Reference
CAS Number 78-08-0 [1112]
Molecular Formula C8H1803Si [3114]
Molecular Weight 190.4 g/mol [4]
Appearance Colorless liquid [3]

Odor Odorless [3]

Boiing Point 160-161 °C (320-321.8 °F) at (3]

760 mmHg

Flash Point 34 °C (93.2 °F) [11[3]
Density 0.903 g/mL at 25 °C [1]

Vapor Pressure

24 hPa at 61 °C

[3]

Solubility in water

Decomposes

[1]

ble 2: Toxicoloaical for Vinvlett i

Test Species Route Result Reference
Mild irritant effect
Skin Irritation Rabbit Dermal
(500 mg open)
o ) Mild irritant effect
Eye Irritation Rabbit Ocular [5]
(500 mg/24H)
Acute Inhalation .
o Rat Inhalation 16.8 mg/l (4 h) [6]
Toxicity (LC50)
Acute Dermal ) 3,600 - 4,000
o Rabbit Dermal [6]
Toxicity (LD50) mg/kg

Note: On contact with water, vinylethoxysilane can liberate ethanol, which is known to have

chronic effects on the central nervous system.[5]

Hazard Identification and Classification
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Vinylethoxysilane is classified as a flammable liquid.[1][3][5] It is also a mild skin and eye
irritant.[5] Inhalation of vapors may cause respiratory irritation.[7]

GHS Hazard Statements:

e H226: Flammable liquid and vapour.[1]

o H319: Causes serious eye irritation.[7]

o H335: May cause respiratory irritation.[7]

Experimental Protocols: Safe Handling and Use

Adherence to standardized procedures is paramount when working with vinylethoxysilane to
minimize exposure and prevent accidents.

Engineering Controls

e Ventilation: Always handle vinylethoxysilane in a well-ventilated area. A chemical fume
hood is strongly recommended, especially when heating the substance or performing
reactions that may generate aerosols.[1]

e Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling vinylethoxysilane:

o Eye and Face Protection: Wear chemical safety goggles that conform to EN 166 (EU) or
NIOSH (US) standards. A face shield should be worn in situations with a high risk of
splashing.[2]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected
before use and disposed of properly after handling the chemical.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15472604?utm_src=pdf-body
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC174610250&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIV9112.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIV9112.0-msds.pdf
https://www.sigmaaldrich.com/GB/de/sds/ALDRICH/175560?userType=undefined
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.sigmaaldrich.com/GB/de/sds/ALDRICH/175560?userType=undefined
https://www.sigmaaldrich.com/GB/de/sds/ALDRICH/175560?userType=undefined
https://www.benchchem.com/product/b15472604?utm_src=pdf-body
https://www.benchchem.com/product/b15472604?utm_src=pdf-body
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.benchchem.com/product/b15472604?utm_src=pdf-body
https://www.echemi.com/sds/vinyltriethoxysilane-pd20150901120.html
https://www.echemi.com/sds/vinyltriethoxysilane-pd20150901120.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Lab Coat: A flame-retardant lab coat or gown should be worn to protect personal clothing.

[7]

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or if irritation is experienced, a full-face respirator with
an appropriate filter cartridge should be used.[2]

Don Saiety Goggles
w Don Lab Coat H e H Don Gloves

Click to download full resolution via product page

Personal Protective Equipment (PPE) Donning and Doffing Sequence.

Storage and Handling

o Storage: Store vinylethoxysilane in a tightly closed container in a cool, dry, and well-
ventilated area away from heat, sparks, open flames, and other sources of ignition.[1][3] It
should be stored in a designated flammables area.[3]

e Incompatible Materials: Keep away from strong oxidizing agents.[3]

» Moisture Sensitivity: Vinylethoxysilane reacts with water.[1] Protect from moisture by
storing under an inert atmosphere (e.g., nitrogen) if necessary.

e Handling: Use non-sparking tools and take precautionary measures against static discharge.
[1] Ground and bond containers and receiving equipment.[2] Avoid contact with skin and
eyes, and avoid inhalation of vapor.[1]

Emergency Procedures

Prompt and appropriate action during an emergency is critical to mitigating harm.

First-Aid Measures
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« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[1]

Spill and Leak Procedures

In the event of a spill, the following steps should be taken:
o Evacuate: Immediately evacuate personnel from the spill area.[1]
o Ventilate: Ensure adequate ventilation.

» Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[1]

» Containment: Prevent further leakage or spillage if it is safe to do so.[1]
e Cleanup:

o Wear appropriate personal protective equipment, including respiratory protection if
necessary.[2]

o Absorb the spill with a non-combustible absorbent material (e.g., sand, earth, vermiculite).

[1]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[1]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.echemi.com/sds/vinyltriethoxysilane-pd20150901120.html
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.cfmats.com/uploads/file/cfs-080-vinyltriethoxysilane-ghs-sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Clean the spill area with soap and water.

Spill Occurs
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Minor Spill Major Spill

Y
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Appropriate PPE
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Emergency Services
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Click to download full resolution via product page

Decision-making workflow for responding to a vinylethoxysilane spill.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][5]
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» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Vinylethoxysilane is a flammable liquid and vapor.[5] Vapors may form
explosive mixtures with air and can travel to a source of ignition and flash back.[3]
Containers may explode when heated.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][3]

Disposal Considerations

Dispose of vinylethoxysilane and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[1] Do not allow the chemical to
enter drains.[1]

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can safely handle vinylethoxysilane, minimizing risks and
fostering a secure laboratory environment conducive to innovation and discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Synthesis Landscape: A Technical Guide
to the Safe Handling of Vinylethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472604#safety-and-handling-of-vinylethoxysilane-
in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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